Cas no 1184288-55-8 (3-(2-Aminoethyl)-1-propylurea)

• Product Name: 3-(2-Aminoethyl)-1-propylurea
• CAS No: 1184288-55-8
• MF: C₆H₁₅N₃O
• MW: 145.202800989151
• MDL: MFCD12813061
• CID: 5215897
• PubChem ID: 60926589
• Update Time: 2025-10-21

3-(2-Aminoethyl)-1-propylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-AMINOETHYL)-1-PROPYLUREA
• Urea, N-(2-aminoethyl)-N'-propyl-
• 3-(2-Aminoethyl)-1-propylurea

• MDL： MFCD12813061
• Inchi： 1S/C6H15N3O/c1-2-4-8-6(10)9-5-3-7/h2-5,7H2,1H3,(H2,8,9,10)
• InChI Key： LFMJWAKHLFMSEN-UHFFFAOYSA-N
• SMILES： O=C(NCCN)NCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95
• XLogP3: -0.7
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas

Additional information on 3-(2-Aminoethyl)-1-propylurea

3-(2-Aminoethyl)-1-propylurea: A Comprehensive Overview of CAS No. 1184288-55-8

3-(2-Aminoethyl)-1-propylurea, with the CAS number 1184288-55-8, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an aminoethyl group and a propylurea moiety. These structural features contribute to its diverse applications and potential therapeutic properties.

The molecular formula of 3-(2-Aminoethyl)-1-propylurea is C₆H₁₄N₄O, and its molecular weight is approximately 162.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and various organic solvents. Its chemical stability and solubility properties make it an attractive candidate for a wide range of scientific investigations.

In recent years, 3-(2-Aminoethyl)-1-propylurea has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors and enzymes. Research has shown that this compound can interact with specific protein targets, modulating their activity and potentially leading to therapeutic benefits.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the binding affinity of 3-(2-Aminoethyl)-1-propylurea to the serotonin transporter (SERT). The results indicated that this compound exhibits moderate binding affinity, suggesting its potential as a lead molecule for the development of novel antidepressant drugs. The researchers also noted that the aminoethyl group plays a crucial role in enhancing the binding affinity, highlighting the importance of this structural feature.

Beyond its potential as a therapeutic agent, 3-(2-Aminoethyl)-1-propylurea has also been explored for its use in chemical synthesis and materials science. Its reactivity and functional groups make it a valuable building block for the synthesis of more complex molecules. For instance, a recent study published in the Tetrahedron Letters demonstrated the use of this compound as a key intermediate in the synthesis of novel urea-based polymers with enhanced mechanical properties.

The environmental impact of chemicals is an increasingly important consideration in modern research. Studies have shown that 3-(2-Aminoethyl)-1-propylurea exhibits low toxicity and minimal environmental impact when used under controlled conditions. This makes it a safer alternative to other compounds with similar functionalities but higher toxicity profiles.

In addition to its biological and synthetic applications, 3-(2-Aminoethyl)-1-propylurea has also been investigated for its potential use in analytical chemistry. Its unique spectral properties make it useful as a fluorescent probe or chromophore in various analytical techniques. For example, researchers at the University of California, Berkeley, have developed a method using this compound to detect trace amounts of specific metal ions in environmental samples with high sensitivity and selectivity.

The future prospects for 3-(2-Aminoethyl)-1-propylurea are promising. Ongoing research continues to uncover new applications and optimize its properties for various uses. The compound's versatility, combined with its favorable safety profile, positions it as a valuable tool in multiple scientific disciplines.

In conclusion, 3-(2-Aminoethyl)-1-propylurea, CAS No. 1184288-55-8, is a multifaceted compound with significant potential in pharmaceuticals, materials science, and analytical chemistry. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As new studies continue to emerge, the scientific community's understanding of this compound will undoubtedly deepen, leading to innovative applications and advancements in multiple fields.